Cas no 2227876-63-1 ((2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol)

(2R)-1-(3-Bromo-2,4-difluorophenyl)propan-2-ol is a chiral aromatic alcohol featuring a bromo- and difluoro-substituted phenyl ring, which imparts unique reactivity and selectivity in synthetic applications. The (2R)-stereocenter enhances its utility as a building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The electron-withdrawing halogen substituents (Br, F) improve stability and facilitate further functionalization via cross-coupling or nucleophilic substitution reactions. Its well-defined stereochemistry ensures consistent performance in enantioselective transformations. The compound's structural features make it valuable for designing bioactive molecules, offering precise control over molecular interactions. Suitable for use under inert conditions, it is typically handled as a neat liquid or in solution for advanced organic synthesis.
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol structure
2227876-63-1 structure
Product Name:(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
CAS No:2227876-63-1
MF:C9H9BrF2O
MW:251.067969083786
CID:6110945
PubChem ID:165666368
Update Time:2025-05-19

(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
    • 2227876-63-1
    • EN300-1934687
    • Inchi: 1S/C9H9BrF2O/c1-5(13)4-6-2-3-7(11)8(10)9(6)12/h2-3,5,13H,4H2,1H3/t5-/m1/s1
    • InChI Key: LIQOPVHGIRKYDJ-RXMQYKEDSA-N
    • SMILES: BrC1=C(C=CC(=C1F)C[C@@H](C)O)F

Computed Properties

  • Exact Mass: 249.98048g/mol
  • Monoisotopic Mass: 249.98048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1934687-1g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
1g
$1500.0 2023-09-17
Enamine
EN300-1934687-5g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
5g
$4349.0 2023-09-17
Enamine
EN300-1934687-10g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
10g
$6450.0 2023-09-17
Enamine
EN300-1934687-0.05g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
0.05g
$1261.0 2023-09-17
Enamine
EN300-1934687-0.1g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
0.1g
$1320.0 2023-09-17
Enamine
EN300-1934687-0.25g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
0.25g
$1381.0 2023-09-17
Enamine
EN300-1934687-0.5g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
0.5g
$1440.0 2023-09-17
Enamine
EN300-1934687-1.0g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
1g
$1500.0 2023-06-01
Enamine
EN300-1934687-2.5g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
2.5g
$2940.0 2023-09-17
Enamine
EN300-1934687-5.0g
(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol
2227876-63-1
5g
$4349.0 2023-06-01

Additional information on (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol

Introduction to (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol (CAS No. 2227876-63-1)

(2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol (CAS No. 2227876-63-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and difluorinated aromatic ring and a chiral center at the propan-2-ol position. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol can be represented as follows: C9H9BrF2O. The presence of the bromine and fluorine atoms imparts significant electronic and steric effects, which influence its reactivity and biological activity. The chiral center at the propan-2-ol position further adds to its complexity and potential utility in enantioselective synthesis.

In recent years, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its role as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The bromine and fluorine substituents have been shown to enhance the potency and selectivity of these compounds, making them more effective therapeutic agents.

Beyond SSRIs, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol has also been explored for its potential in the development of anticancer drugs. Research has indicated that compounds derived from this intermediate can exhibit significant antiproliferative activity against various cancer cell lines. The unique combination of bromine and fluorine substituents may contribute to their ability to disrupt key cellular processes involved in cancer progression.

The synthesis of (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol typically involves several steps, including the formation of the brominated and difluorinated aromatic ring and the introduction of the chiral propan-2-ol moiety. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. Techniques such as organocatalysis and transition metal-catalyzed reactions have been particularly effective in achieving these goals.

In addition to its use as a synthetic intermediate, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol has also been investigated for its intrinsic biological properties. Studies have shown that it can modulate various signaling pathways involved in inflammation and immune responses. This makes it a promising candidate for the development of novel anti-inflammatory agents.

The safety profile of (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, (2R)-1-(3-bromo-2,4-difluorophenyl)propan-2-ol (CAS No. 2227876-63-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of a wide range of biologically active molecules, including SSRIs, anticancer drugs, and anti-inflammatory agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of innovative therapeutic strategies.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.